N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-thiophenecarboxamide

• IUPAC Name: N-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C10H9N3O3S/c1-5-7(9(15)13-10(16)11-5)12-8(14)6-3-2-4-17-6/h2-4H,1H3,(H,12,14)(H2,11,13,15,16)
• InChI Key: MQFQPKMJNJEQBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)NC(=O)C2=CC=CS2
• Molecular Formula: C10H9N3O3S
• Molecular Weight: 251.26 g/mol

Description

N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-thiophenecarboxamide, commonly known as THPTA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. THPTA is a chelating agent that binds to metal ions, making it an essential tool in various scientific research applications.

Scientific Research Applications

Metabolic Disorders and Diabetes

The compound’s unique structure suggests potential interactions with metabolic pathways. Researchers are exploring its effects on glucose homeostasis, insulin sensitivity, and lipid metabolism. It could be a valuable lead compound for developing antidiabetic agents.

Mechanism of Action

Target of Action

The primary targets of a compound are the biological molecules that it interacts with to exert its effects. These could be proteins, DNA, RNA, or other cellular components. The role of these targets is often linked to the therapeutic effect of the compound .

Mode of Action

The mode of action refers to how the compound interacts with its targets. This could involve binding to a receptor, inhibiting an enzyme, or modulating a signaling pathway. The resulting changes could include altered cellular function, modified gene expression, or changes in cell survival .

Biochemical Pathways

Biochemical pathways are a series of chemical reactions occurring within a cell. A compound can affect these pathways by interacting with one or more components, leading to downstream effects. These effects could include changes in cellular metabolism, signal transduction, or other cellular processes .

Pharmacokinetics

Pharmacokinetics involves the absorption, distribution, metabolism, and excretion (ADME) of a compound. These properties impact the bioavailability of the compound, or the proportion of the compound that enters circulation and can have an active effect .

Result of Action

The result of a compound’s action is the observable effect at the molecular, cellular, or organismal level. This could include changes in cell growth, gene expression, or physiological responses .

Action Environment

The action environment refers to the conditions under which the compound exerts its effects. Environmental factors such as temperature, pH, and the presence of other molecules can influence the compound’s action, efficacy, and stability .